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Compound of Interest

Compound Name: Formetanate-d6, Hydrochloride

Cat. No.: B562844

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety considerations and handling protocols
for Formetanate-d6, Hydrochloride (CAS No. 1185240-24-7). As a deuterated analog of the
carbamate pesticide Formetanate Hydrochloride, it is imperative that laboratory personnel are
thoroughly familiar with its potential hazards and the requisite safety measures to mitigate risk.
This document synthesizes critical information from Safety Data Sheets (SDS) and

toxicological sources to ensure the well-being of researchers and the integrity of experimental
outcomes.

Chemical and Physical Identity

Formetanate-d6, Hydrochloride is a stable isotope-labeled form of Formetanate
Hydrochloride. For the purposes of hazard identification and safety precautions, it should be
handled with the same level of care as its non-labeled counterpart.
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Identifier Information

N,N-Dimethyl-N'-[3-
Chemical Name [[(methylamino)carbonyl]loxyl]phenyl]-
methanimidamide, monohydrochloride-d6[1]

CAS Number 1185240-24-7[1][2]
Molecular Formula C11H10D6CIN3O2[1]
Molecular Weight 263.75 g/mol [1]
Appearance Colorless or white solid.[3]

Hazard Identification and GHS Classification

Formetanate-d6, Hydrochloride is classified as a highly toxic substance. Its primary
mechanism of toxicity is the inhibition of cholinesterase, an enzyme crucial for the normal
functioning of the nervous system.[4]

GHS Pictograms:

Signal Word:Danger|[5]

Hazard Statements:

e H300 + H330: Fatal if swallowed or if inhaled.[5][6]

e H317: May cause an allergic skin reaction.[5][6]

e H410: Very toxic to aquatic life with long-lasting effects.[5][6]

Overexposure can lead to symptoms of cholinesterase inhibition, which include nausea,
vomiting, dizziness, tremors, salivation, and constricted pupils.[7] A life-threatening poisoning is
indicated by loss of consciousness, convulsions, and respiratory depression.[4]

First-Aid Measures: A Step-by-Step Protocol
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Immediate and appropriate first aid is critical in the event of exposure. The following protocols
are based on established guidelines for carbamate pesticide exposure.

Emergency Response Workflow

Caption: Emergency response workflow for Formetanate-d6, Hydrochloride exposure.
Detailed First-Aid Procedures:

e General Advice: First-aiders should protect themselves from exposure.[6] If a person is
unconscious, having trouble breathing, or having convulsions, call 911 immediately.[8] For
any exposure, contact a poison control center for guidance.[8]

 Inhalation: Move the victim to fresh air immediately.[7] If breathing is difficult or has stopped,
provide artificial respiration, preferably mouth-to-mouth if possible, and seek immediate
medical attention.[7]

o Skin Contact: Remove all contaminated clothing immediately.[7] Wash the affected skin area
thoroughly with soap and plenty of water for 15-20 minutes.[7]

o Eye Contact: Hold the eyelid open and flush the eye gently with clean, lukewarm water for at
least 15 minutes.[7][9] Remove contact lenses, if present, after the first 5 minutes and
continue rinsing.[7] Seek immediate medical attention.

 Ingestion: If swallowed, immediately call a poison control center or doctor for treatment
advice.[7] Have the person sip a glass of water if they are able to swallow.[7] Do not induce
vomiting unless instructed to do so by a medical professional.[7][8]

Handling and Storage Protocols

Strict adherence to proper handling and storage procedures is essential to prevent accidental
exposure and maintain the chemical's integrity.

Safe Handling Practices:
e Work in a well-ventilated area, preferably under a chemical fume hood.[6]

e Do not breathe dust or spray mist.[7]
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Avoid contact with skin, eyes, and clothing.[7]

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.[6] In cases of potential inhalation, respiratory protection is necessary.[6]

Storage Conditions:

Wash hands thoroughly after handling.[6]

Do not eat, drink, or smoke in areas where the chemical is handled.[6]

o Store in a tightly closed, original container in a cool, dry, and well-ventilated place.[5][6]

o Store in a locked-up area, accessible only to authorized personnel.[5][6]

o Protect from light.[6]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are the primary means of minimizing

exposure.

Control Measure

Specification

Engineering Controls

Use only in a well-ventilated area, such as a

chemical fume hood.[6]

Eye/Face Protection

Wear chemical safety goggles or a face shield.

Skin Protection

Wear protective gloves and a lab coat. Inspect
gloves prior to use and dispose of contaminated

gloves properly.[6]

Respiratory Protection

If engineering controls are insufficient, use a
NIOSH-approved respirator.[6]

Hygiene Measures

Immediately change contaminated clothing.
Wash hands and face after working with the

substance.[6]
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Toxicological Information

Formetanate Hydrochloride is highly toxic through oral and inhalation routes of exposure. It
acts as a cholinesterase inhibitor.[4] The acute oral LD50 for rats is 21 mg/kg. It is also
considered a skin sensitizer.

Mechanism of Action Visualization:
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Caption: Simplified mechanism of Formetanate toxicity via acetylcholinesterase inhibition.

There is no evidence to suggest that Formetanate Hydrochloride is carcinogenic.[6]

Spill and Disposal Procedures

In the event of a spill, isolate the area and deny entry to unnecessary personnel.[10] Wear
appropriate PPE, including respiratory protection.[10] For solid spills, carefully pick up the
material to avoid creating dust and place it in a sealed container for disposal.[5]

Waste material must be disposed of as hazardous waste in accordance with local, regional,
and national regulations.[6][11] Do not allow the material to enter sewers or waterways.[11]

Conclusion

Formetanate-d6, Hydrochloride is a valuable tool in research and development; however, its
high toxicity necessitates a thorough understanding and strict implementation of safety
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protocols. By following the guidelines outlined in this document, researchers can minimize the
risks associated with its handling and ensure a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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